4,6-Dimethyl-1,9,12,15-tetraoxa-4,6-diazacycloheptadecan-5-one

• CAS No.: 89913-93-9
• Molecular Formula: C13H26N2O5
• Molecular Weight: 290.36 g/mol
• IUPAC Name: 4,6-dimethyl-1,9,12,15-tetraoxa-4,6-diazacycloheptadecan-5-one
• InChI: InChI=1S/C13H26N2O5/c1-14-3-5-17-7-9-19-11-12-20-10-8-18-6-4-15(2)13(14)16/h3-12H2,1-2H3
• InChI Key: MGYQLJGADWUTMC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOCCOCCOCCOCCN(C1=O)C

Description

4,6-Dimethyl-1,9,12,15-tetraoxa-4,6-diazacycloheptadecan-5-one is a complex organic compound with a unique structure characterized by multiple oxygen and nitrogen atoms within a cyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,6-Dimethyl-1,9,12,15-tetraoxa-4,6-diazacycloheptadecan-5-one typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds that contain the necessary functional groups. These intermediates undergo cyclization reactions under controlled conditions to form the final cyclic structure. Common reagents used in these reactions include organic solvents, catalysts, and specific reactants that facilitate the formation of the desired bonds.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or chromatography to remove impurities and obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: 4,6-Dimethyl-1,9,12